Tetramethylammonium maleate

Specification

• CAS No.: 141717-46-6
• Molecular Formula: C12H26N2O4
• Molecular Weight: 262.34584

Introduction

Chemical Structure and Properties

Tetramethylammonium Component

The tetramethylammonium (TMA) cation forms the positive component of tetramethylammonium maleate. It has the chemical formula [N(CH₃)₄]⁺ and consists of four methyl groups attached to a central nitrogen atom. This quaternary ammonium cation is isoelectronic with neopentane and confers no color to its salts. Tetramethylammonium is the simplest quaternary ammonium cation and can only be isolated in association with a counter-ion due to its positive charge.

Tetramethylammonium has been detected in various natural sources, including marine organisms amongst the Cnidaria and Mollusca, particularly in some species of Neptunea (commonly called whelks) that are consumed by humans. It has also been identified in the African plant Courbonia virgata and occurs within the crystal structure of Tsaregorodtsevite, a rare Sodalite group mineral found in Russia.

Maleate Component

The maleate anion is the deprotonated form of maleic acid, which features a carbon-carbon double bond in the cis configuration. Maleic acid is an organic compound with the formula C₄H₄O₄ and is used in various industrial processes. When one or both of its carboxylic acid groups are deprotonated, it forms maleate anions that can act as counter-ions in salt formation.

Maleate compounds generally serve as effective dienophiles in Diels-Alder reactions and are widely used as intermediates in the synthesis of various organic compounds. Dimethyl maleate, for instance, is utilized in the production of pharmaceuticals, copolymers, pigments, plastics, paints, adhesives, and agrochemicals. The maleate component contributes specific chemical reactivity to tetramethylammonium maleate, particularly due to its carbon-carbon double bond, which can participate in addition reactions.

Physical and Chemical Properties

While specific data on tetramethylammonium maleate is limited in the provided search results, its properties can be inferred from those of related compounds. As an organic salt, tetramethylammonium maleate is likely to be a crystalline solid at room temperature with high water solubility due to its ionic nature.

The tetramethylammonium component contributes properties such as:

• High water solubility

• Thermal decomposition characteristics (similar to TMAH, which decomposes above 65°C)

• Potential for acting as a phase-transfer catalyst due to its quaternary ammonium structure

The maleate component likely contributes:

• Reactivity through its carbon-carbon double bond

• Ability to participate in polymerization reactions

• Carboxylate functionality for additional reactions

Table 1 below presents the estimated physical properties of tetramethylammonium maleate based on its component ions.

Property	Expected Value	Basis for Estimation
Physical State at 25°C	Crystalline solid	Common for organic salts
Water Solubility	High	Based on ionic nature of both components
Melting Point	>100°C	Typical for quaternary ammonium salts
Thermal Stability	Decomposition >65°C	Similar to TMAH decomposition temperature
pH in Solution	Neutral to slightly basic	Combination of strong base cation with weak acid anion
Reactivity	Moderate	Due to maleate double bond

Applications and Uses

Industrial Applications

Based on the properties of its component ions, tetramethylammonium maleate may find applications in:

• Polymer chemistry: The maleate component could serve as a co-monomer in polymerization reactions, potentially improving the physical properties of the resulting polymers. Maleate compounds are known to increase the glass transition temperature of polymers and improve the hardness and toughness of polymer films.

• Catalysis: Quaternary ammonium salts often function as phase-transfer catalysts, facilitating reactions between compounds in immiscible phases. Tetramethylammonium maleate might serve this function while also providing additional reactivity through its maleate component.

• Surface modification: The amphiphilic nature of the compound (having both hydrophilic and hydrophobic portions) could make it useful in surface modification applications or as a surfactant.

Research Applications

In research settings, tetramethylammonium maleate might be utilized for:

• Organic synthesis: The maleate component, being a dienophile, could participate in Diels-Alder reactions while being delivered in a phase-soluble form due to the tetramethylammonium counterion.

• Crystal engineering: The specific geometry and hydrogen bonding capabilities of the maleate anion, combined with the symmetrical tetramethylammonium cation, could create interesting crystal structures with potential applications in materials science.

• Electrochemistry: Tetramethylammonium salts are often used as supporting electrolytes in electrochemical experiments, and the maleate counterion might provide additional functionality in certain electrochemical applications.

Pharmaceutical Applications

Potential pharmaceutical applications might include:

• Drug delivery: Quaternary ammonium compounds can interact with biological membranes, and combined with the biocompatibility aspects of maleate (used in various pharmaceutical formulations), tetramethylammonium maleate might serve as a drug delivery vehicle.

• Active pharmaceutical ingredient (API) formulation: Maleate salts are commonly used in pharmaceutical formulations to improve the solubility, stability, or bioavailability of APIs.

• Antimicrobial properties: Quaternary ammonium compounds often exhibit antimicrobial properties, and tetramethylammonium maleate might retain some of these characteristics.

Safety Aspect	Consideration	Reasoning
Skin Contact	Potentially irritating	Based on tetramethylammonium component properties
Eye Contact	Potentially irritating	Based on tetramethylammonium component properties
Inhalation	Avoid dust inhalation	General precaution for organic salts
Ingestion	Potentially toxic	Based on tetramethylammonium toxicity
Environmental	May be harmful to aquatic life	Based on quaternary ammonium compound characteristics
Thermal Stability	May decompose above 65°C	Similar to TMAH decomposition

Current Research Trends

Current research involving tetramethylammonium compounds and maleate salts points to several potential areas where tetramethylammonium maleate might find application:

• Sustainable chemistry: With increasing focus on environmentally friendly chemical processes, the potential catalytic properties of tetramethylammonium maleate might be explored for green chemistry applications.

• Materials science: The unique structural characteristics of this salt could lead to investigations in crystal engineering and the development of new materials with specific properties.

• Electrochemical applications: Research into energy storage and conversion technologies often employs quaternary ammonium salts, and tetramethylammonium maleate might offer unique advantages in certain electrochemical systems.

• Pharmaceutical development: The continued exploration of different salt forms for improving drug properties might include investigations of tetramethylammonium maleate as a potential counter-ion for certain active pharmaceutical ingredients.